2-(2,4-Dichlorobenzoyl)cyclohexane-1,3-dione
Cat. No. B8614078
M. Wt: 285.12 g/mol
InChI Key: IXYKWXSAPDYTGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04822906
Procedure details
1,3-Cyclohexanedione [11.2 grams (g), 0.1 mole], 20.0 g (0.1 mole) 2,4-dichlorobenzoyl cyanide and 13.6 g (0.11 mole) anhydrous, powdered zinc chloride were combined in 100 milliliters (ml) methylene chloride. Triethylamine (10.1 g, 0.12 mole) was slowly added with cooling. The reaction mixture was stirred at room temperature for 5 hours and then poured into 2N hydrochloric acid. The aqueous phase was discarded and the organic phase was washed with 150 ml 5% Na2CO3 four times. The aqueous washings were combined and acidified with HCl, extracted with methylene chloride, dried and concentrated to yield 25.3 g of crude product. The crude product was dissolved in ether and stirred with 250 ml of 5% copper (II) acetate. The resulting copper salt was filtered, washed with ether and stirred with 6N hydrochloric acid to destroy the salt. The extract was washed with ether to yield 22.15 grams of the desired product m.p. 138°-140° C. (77.7% yield). The structure was confirmed by instrumental analysis.
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Yield
77.7%
Identifiers
|
REACTION_CXSMILES
|
[C:1]1(=[O:8])[CH2:6][CH2:5][CH2:4][C:3](=[O:7])[CH2:2]1.[Cl:9][C:10]1[CH:19]=[C:18]([Cl:20])[CH:17]=[CH:16][C:11]=1[C:12](C#N)=[O:13].C(N(CC)CC)C.Cl>C(Cl)Cl.CCOCC.[Cl-].[Zn+2].[Cl-].C([O-])(=O)C.[Cu+2].C([O-])(=O)C>[Cl:9][C:10]1[CH:19]=[C:18]([Cl:20])[CH:17]=[CH:16][C:11]=1[C:12]([CH:2]1[C:3](=[O:7])[CH2:4][CH2:5][CH2:6][C:1]1=[O:8])=[O:13] |f:6.7.8,9.10.11|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
11.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC(CCC1)=O)=O
|
Step Two
|
Name
|
|
|
Quantity
|
20 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C(=O)C#N)C=CC(=C1)Cl
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Step Three
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Name
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|
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Quantity
|
10.1 g
|
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Type
|
reactant
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|
Smiles
|
C(C)N(CC)CC
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Step Four
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Five
[Compound]
|
Name
|
crude product
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
|
Step Six
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Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Cl-].[Zn+2].[Cl-]
|
Step Eight
|
Name
|
|
|
Quantity
|
250 mL
|
|
Type
|
catalyst
|
|
Smiles
|
C(C)(=O)[O-].[Cu+2].C(C)(=O)[O-]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at room temperature for 5 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
with cooling
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WASH
|
Type
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WASH
|
|
Details
|
the organic phase was washed with 150 ml 5% Na2CO3 four times
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with methylene chloride
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
dried
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to yield 25.3 g of crude product
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The resulting copper salt was filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with ether
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred with 6N hydrochloric acid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to destroy the salt
|
WASH
|
Type
|
WASH
|
|
Details
|
The extract was washed with ether
|
Outcomes
Product
Details
Reaction Time |
5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C(=O)C2C(CCCC2=O)=O)C=CC(=C1)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 22.15 g | |
| YIELD: PERCENTYIELD | 77.7% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
